![molecular formula C14H17ClN2O B1274239 N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride CAS No. 73664-32-1](/img/structure/B1274239.png)
N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride
Overview
Description
N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride, also known as N-AEA-HCl, is an organic compound used in scientific research for its unique properties. It is a water-soluble derivative of naphthylacetamide, an aromatic amide, and is synthesized from the reaction of 1-naphthylacetamide and 2-aminoethanol. It has a wide range of applications in biological and biochemical research, including the study of enzyme inhibition, drug metabolism, and protein-protein interactions.
Scientific Research Applications
Heterocyclic Synthesis and Antimicrobial Activity
N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride plays a role in heterocyclic synthesis, contributing to the development of novel compounds with antimicrobial properties. Fadda et al. (2015) explored the synthesis of pyridine, pyrimidine, and naphtho[2,1-b]oxazine derivatives using 1-naphthyl-2-cyanoacetamide, a compound closely related to this compound. These compounds demonstrated mild to moderate antibacterial activity against both Gram-positive and Gram-negative bacteria (Fadda, Rabie, Etman, & Fouda, 2015).
Alzheimer's Disease Research
In Alzheimer's disease research, derivatives of this compound have been used in imaging studies. Shoghi-Jadid et al. (2002) utilized a derivative, [18F]FDDNP, in conjunction with positron emission tomography to determine the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living patients with Alzheimer's disease. This technique aids in diagnostic assessments and monitoring treatment responses (Shoghi-Jadid et al., 2002).
Preconcentration and Measurement of Palladium
In analytical chemistry, this compound derivatives are used for the preconcentration of palladium from aqueous solutions. Terada, Matsumoto, & Taniguchi (1983) demonstrated that thionalide, a derivative, on silica gel could rapidly preconcentrate microgram levels of palladium from water, allowing for efficient atomic absorption spectrometric measurement (Terada, Matsumoto, & Taniguchi, 1983).
Synthesis of Naphthyloxy Derivatives for Pharmacological Evaluation
In pharmacology, derivatives of this compound have been synthesized for potential therapeutic applications. Piplani et al. (2004) synthesized 2-naphthyloxy derivatives of N,N-substituted acetamides and found that these compounds possessed significant antiamnesic activity, indicating potential in memory enhancement treatments (Piplani, Jindal, Gupta, Malik, Tiwari, & Kulkarni, 2004).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(2-aminoethyl)-2-naphthalen-1-ylacetamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O.ClH/c15-8-9-16-14(17)10-12-6-3-5-11-4-1-2-7-13(11)12;/h1-7H,8-10,15H2,(H,16,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PERIBNMFKALPTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50223888 | |
Record name | Acetamide, N-(2-aminoethyl)-2-(1-naphthyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50223888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73664-32-1 | |
Record name | N-(2-Aminoethyl)-1-naphthylacetamide hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0073664321 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, hydrochloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84159 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, N-(2-aminoethyl)-2-(1-naphthyl)-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50223888 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(2-Aminoethyl)-2-(1-naphthyl)-acetamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-(2-AMINOETHYL)-1-NAPHTHYLACETAMIDE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QH22YEB1UT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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